Cas no 831212-02-3 (5-Bromo-2-butoxybenzyl alcohol)

• Product name: 5-Bromo-2-butoxybenzyl alcohol
• CAS No: 831212-02-3
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• MDL: MFCD06626466
• CID: 2804376
• PubChem ID: 2229103

5-Bromo-2-butoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-butoxyphenyl)methanol
• 5-BroMo-2-butoxybenzyl alcohol
• 5-Bromo-2-butoxybenzylalcohol
• 831212-02-3
• DTXSID90367098
• MFCD06626466
• BS-24360
• 5-Bromo-2-butoxybenzyl alcohol

• MDL： MFCD06626466
• Inchi： InChI=1S/C11H15BrO2/c1-2-3-6-14-11-5-4-10(12)7-9(11)8-13/h4-5,7,13H,2-3,6,8H2,1H3
• InChI Key： HUBPVKDHWIHMRU-UHFFFAOYSA-N
• SMILES： CCCCOc1ccc(cc1CO)Br

Computed Properties

• Exact Mass: 258.02600
• Monoisotopic Mass: 258.02554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 2.9

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 340.3±27.0 °C at 760 mmHg
• Flash Point: 159.6±23.7 °C
• PSA: 29.46000
• LogP: 3.12030
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Bromo-2-butoxybenzyl alcohol Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Bromo-2-butoxybenzyl alcohol Customs Data

• HS CODE：2909499000
• Customs Data：

  China Customs Code:

  2909499000

  Overview:

  2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-Bromo-2-butoxybenzyl alcohol

5-Bromo-2-butoxybenzyl Alcohol (CAS No. 831212-02-3): A Comprehensive Overview

5-Bromo-2-butoxybenzyl alcohol (CAS No. 831212-02-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom, a butoxy group, and a benzyl alcohol moiety. The combination of these functional groups imparts 5-Bromo-2-butoxybenzyl alcohol with a range of chemical and biological properties that make it an intriguing candidate for various applications.

The molecular formula of 5-Bromo-2-butoxybenzyl alcohol is C₁₁H₁₅BrO₂, and its molecular weight is approximately 247.14 g/mol. The compound can be synthesized through several methods, including the bromination of 2-butoxybenzyl alcohol or the alkylation of 5-bromobenzyl alcohol with butanol. These synthetic routes have been extensively studied and optimized to ensure high yields and purity levels.

In recent years, 5-Bromo-2-butoxybenzyl alcohol has been the subject of numerous scientific investigations due to its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of more complex molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the role of 5-Bromo-2-butoxybenzyl alcohol in the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of this compound exhibited potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses.

Beyond its use as a synthetic intermediate, 5-Bromo-2-butoxybenzyl alcohol has also shown promise in the field of medicinal chemistry for its potential therapeutic effects. A study conducted by a team at the University of California, Los Angeles (UCLA) investigated the pharmacological properties of this compound and found that it possesses anti-inflammatory and analgesic properties. The researchers attributed these effects to the compound's ability to modulate specific signaling pathways involved in inflammation and pain perception.

The physical properties of 5-Bromo-2-butoxybenzyl alcohol, such as its solubility and stability, are crucial for its practical applications. This compound is generally soluble in common organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO). Its stability under various conditions has been well-documented, making it suitable for use in both laboratory settings and industrial processes.

In terms of safety, 5-Bromo-2-butoxybenzyl alcohol is classified as a low-toxicity compound when handled properly. However, it is important to follow standard laboratory safety protocols to minimize any potential risks. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound to ensure safe usage.

The environmental impact of 5-Bromo-2-butoxybenzyl alcohol is another important consideration. Studies have shown that this compound does not pose significant environmental hazards when used responsibly. However, it is recommended to dispose of any waste materials according to local regulations to prevent contamination.

In conclusion, 5-Bromo-2-butoxybenzyl alcohol (CAS No. 831212-02-3) is a valuable compound with a wide range of applications in chemical and pharmaceutical research. Its unique structure and properties make it an attractive candidate for the development of new drugs and therapeutic agents. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in the scientific community.